Cas no 1890029-78-3 (2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride
• CAS No: 1890029-78-3
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 5959530
• PubChem ID: 115035357
• Update Time: 2025-10-31

2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)ethane-1-sulfonyl chloride
• EN300-1671232
• 1890029-78-3
• 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C8H16ClNO2S/c1-10-5-2-8(3-6-10)4-7-13(9,11)12/h8H,2-7H2,1H3
• InChI Key： LUZXKZMOIVFOAU-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride

Introduction to 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride (CAS No. 1890029-78-3)

2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1890029-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural framework of 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride incorporates a piperidine ring substituted with a methyl group at the 1-position and an ethanesulfonyl chloride moiety at the 4-position, making it a versatile building block for medicinal chemistry applications.

The significance of this compound lies in its potential applications as a precursor in the development of novel therapeutic agents. Sulfonyl chlorides are particularly valuable in organic synthesis due to their reactivity, which allows for facile introduction of sulfonyl groups into other molecules. This reactivity has been leveraged in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The presence of the piperidine ring in 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride further enhances its utility, as piperidine derivatives are commonly found in biologically active pharmaceuticals due to their ability to improve solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of sulfonyl-containing compounds, particularly those derived from piperidine scaffolds. For instance, studies have demonstrated that modifications at the 4-position of piperidine can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. The compound 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride has been explored in several research endeavors aimed at developing novel sulfonamides with enhanced efficacy and reduced toxicity. These efforts have been supported by computational modeling and experimental validation, which have collectively provided insights into the structural optimization of such molecules.

In the realm of medicinal chemistry, the synthesis of sulfonamides remains a cornerstone due to their well-documented biological activities. The intermediate role of 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride in this context is particularly noteworthy. Researchers have utilized this compound to construct complex sulfonamide derivatives that exhibit promising activities against various targets, including enzymes and receptors implicated in diseases such as cancer and diabetes. The flexibility offered by the piperidine ring allows for further functionalization, enabling chemists to tailor the properties of these derivatives to specific therapeutic needs.

The chemical properties of 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride make it an attractive candidate for further investigation. Its sulfonyl chloride functionality facilitates nucleophilic substitution reactions, which are fundamental in constructing more elaborate molecular architectures. Additionally, the stability of the compound under various reaction conditions has been a subject of interest, with studies indicating that it can be stored and handled under standard laboratory conditions without significant degradation. This stability is crucial for ensuring consistent yields in synthetic protocols where this intermediate is employed.

From a synthetic perspective, 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride serves as a key reagent in multi-step syntheses leading to complex pharmaceuticals. Its incorporation into larger molecules often enhances both the solubility and bioavailability of drug candidates. For example, sulfonamides derived from this intermediate have shown improved pharmacokinetic profiles when compared to their non-sulfonamide analogs. This improvement is attributed to the hydrophilic nature of the sulfonyl group, which enhances water solubility while maintaining metabolic stability.

The role of computational chemistry in optimizing derivatives derived from 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride cannot be overstated. Advanced computational methods have enabled researchers to predict the binding affinities and metabolic liabilities of potential drug candidates with unprecedented accuracy. These predictions have guided experimental efforts toward more efficient synthetic routes and have minimized trial-and-error approaches. As a result, compounds like those synthesized using this intermediate have advanced more rapidly through preclinical testing phases.

In conclusion, 2-(1-Methylpiperidin-4-yl)ethane-1-sulfonyl chloride (CAS No. 1890029-78-3) represents a valuable tool in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing sulfonamide-based therapeutics with enhanced biological activity and improved pharmacokinetic profiles. The ongoing exploration of this compound underscores its potential as a building block for next-generation drugs targeting various diseases.